Allyl 3-[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether

• Molecular Formula: C19H16N4OS
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 3-(3-methylphenyl)-6-(3-prop-2-enoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H16N4OS/c1-3-10-24-16-9-5-8-15(12-16)18-22-23-17(20-21-19(23)25-18)14-7-4-6-13(2)11-14/h3-9,11-12H,1,10H2,2H3
• InChI Key: MDBBHSCZUBEZCB-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)OCC=C
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)OCC=C

Description

Allyl 3-[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether is a compound that has gained attention in the scientific community due to its potential for various applications.

Mechanism of Action

The mechanism of action of Allyl 3-[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether is not fully understood. However, it is believed to work by disrupting bacterial cell membrane integrity and inhibiting DNA replication in cancer cells.
Biochemical and Physiological Effects:
Allyl 3-[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether has been shown to have low toxicity in vitro. It does not exhibit significant cytotoxicity against normal human cells. However, further studies are needed to determine its potential toxicity in vivo.

Advantages and Limitations for Lab Experiments

One advantage of Allyl 3-[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether is its broad-spectrum antimicrobial activity. It has been shown to be effective against both gram-positive and gram-negative bacteria. Additionally, it has been found to have low cytotoxicity against normal human cells, making it a promising candidate for further development as a therapeutic agent.
One limitation of this compound is its limited solubility in water. This can make it difficult to administer in vivo and may limit its potential applications.

Future Directions

There are several future directions for research on Allyl 3-[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether. One area of interest is its potential as a novel antibiotic for the treatment of bacterial infections, including those caused by drug-resistant strains. Additionally, further studies are needed to determine its potential as an anticancer agent and to elucidate its mechanism of action. Finally, efforts to improve its solubility and bioavailability may expand its potential applications in vivo.

Synthesis Methods

The synthesis of Allyl 3-[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether involves the reaction of 3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine with allyl bromide in the presence of potassium carbonate. The reaction is carried out in anhydrous dimethylformamide at 80°C for 24 hours. The resulting product is then purified using column chromatography.

Scientific Research Applications

Allyl 3-[3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether has been studied for its potential therapeutic applications. It has been found to exhibit antimicrobial activity against a variety of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE). Additionally, it has been shown to have anticancer properties, inhibiting the growth of cancer cells in vitro.